Cas no 2171992-69-9 (2-{3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid)

• Product Name: 2-{3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid
• CAS No: 2171992-69-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6258510
• PubChem ID: 165557405
• Update Time: 2025-05-22

2-{3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid
• 2-{[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxy}acetic acid
• EN300-1559586
• 2171992-69-9

• Inchi： 1S/C26H30N2O6/c29-24(28-34-16-25(30)31)14-23(17-8-2-1-3-9-17)27-26(32)33-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22-23H,1-3,8-9,14-16H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： AYLMLIXETFEORJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NOCC(=O)O)=O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid

2-{3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic Acid: A Comprehensive Overview

2-{3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid (CAS No. 2171992-69-9) is a highly specialized organic compound with significant applications in the fields of drug discovery, materials science, and chemical synthesis. This compound, characterized by its complex structure, has garnered attention due to its potential in advanced chemical research and development. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements associated with this compound.

The molecular structure of 2-{3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid is notable for its intricate arrangement of functional groups. The presence of a cyclohexyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an acetic acid moiety contributes to its unique chemical properties. These features make it a valuable component in peptide synthesis and other specialized chemical reactions. Recent studies have highlighted its role in enhancing the efficiency of peptide coupling reactions, particularly in solid-phase synthesis.

One of the key areas of research involving this compound is its application in drug delivery systems. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. This property has led to its use in developing bioactive molecules with improved pharmacokinetic profiles. Researchers have demonstrated that the incorporation of this compound into drug delivery systems can significantly enhance the stability and bioavailability of therapeutic agents.

In terms of synthesis, 2-{3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better purity levels. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of this compound's applications, particularly in the production of enantiomerically pure compounds.

The application of this compound extends beyond traditional chemical synthesis. It has been utilized in the development of novel materials with unique optical and electronic properties. For instance, studies have shown that this compound can serve as a precursor for the synthesis of fluorescent materials, which find applications in sensing technologies and biomedical imaging.

From an environmental perspective, researchers have been exploring sustainable methods for synthesizing 2-{3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxy}acetic acid. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. These efforts align with global initiatives aimed at promoting environmentally friendly chemical manufacturing practices.

In conclusion, 2-{3-cyclohexyl-3-({(9H-fluoren-9-y...